Cas no 1057702-29-0 (N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide)

• Product Name: N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide
• CAS No: 1057702-29-0
• MF: C₁₈H₁₅F₂N₃O₅S
• MW: 423.39060997963
• CID: 5449742
• PubChem ID: 25700337
• Update Time: 2025-06-10

N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-N-(4-sulfamoylphenyl)prop-2-enamide
• EN300-26596873
• 1057702-29-0
• Z44350161
• N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide

• Inchi： 1S/C18H15F2N3O5S/c1-27-15-7-2-11(9-16(15)28-18(19)20)8-12(10-21)17(24)23-13-3-5-14(6-4-13)29(22,25)26/h2-9,18H,1H3,(H,23,24)(H2,22,25,26)
• InChI Key： PWDREEXUALBDMT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(C#N)=CC1=CC=C(OC)C(OC(F)F)=C1

Computed Properties

• Exact Mass: 423.07004809g/mol
• Monoisotopic Mass: 423.07004809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.81±0.12(Predicted)

Additional information on N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide

Professional Introduction to N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide (CAS No. 1057702-29-0)

N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide, identified by its CAS number 1057702-29-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex aromatic structure and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular framework of N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide incorporates several key features that make it of particular interest to researchers. The presence of an aminosulfonyl group at the 4-position of the phenyl ring introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. Additionally, the cyano group at the 2-position and the conjugated system formed by the double bond and the aromatic rings contribute to the molecule's overall stability and reactivity.

The substituents on the second aromatic ring, specifically the 3-(difluoromethoxy) and 4-methoxy groups, further enhance the complexity of this compound. The difluoromethoxy group is known for its ability to modulate metabolic pathways and enhance binding affinity to biological targets, while the methoxy group provides additional electronic tuning. These features make N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel molecules with enhanced pharmacological properties. The structural motifs present in N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide align well with current trends in medicinal chemistry. For instance, the combination of an aminosulfonyl group with other functional groups has been shown to improve solubility and bioavailability, key factors in drug development. Moreover, the presence of cyano and fluoro substituents is often associated with increased metabolic stability and binding affinity.

The potential biological activity of N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide has not yet been fully elucidated, but its structural features suggest several possible applications. The compound's ability to interact with biological targets such as enzymes and receptors could make it useful in treating a variety of diseases. For example, molecules with similar structural characteristics have been investigated for their potential in treating neurological disorders, cancer, and inflammatory conditions.

The synthesis of N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various functional groups present in this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacokinetic properties of N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide are also of great interest. The presence of fluorine atoms can influence metabolic pathways by affecting enzyme kinetics, while the aminosulfonyl group can enhance binding interactions with biological targets. Understanding these properties is crucial for optimizing drug candidates for clinical use. Computational studies and experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential tools in characterizing these pharmacokinetic features.

In conclusion, N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide (CAS No. 1057702-29-0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity. Its unique combination of functional groups makes it a valuable scaffold for further drug discovery efforts. As research continues to uncover new applications for this compound, it is likely that N-[4-(Aminosulfonyl)phenyl]-2-cyano-3-[3-(difluoromethoxy)-4-methoxyphenyl]-2-propenamide will play an important role in developing novel therapeutic agents.